Selective Synthesis of C2–C4 Olefins and C5+ Hydrocarbons over Unpromoted and Cerium-promoted Iron Catalysts Supported on Ion Exchanged (H, K) Zeolite-Y
Journal of Chemical Research, Synopses Pub Date: DOI: 10.1039/A900457B
Abstract
Hydrogenation of CO2 to hydrocarbons is carried out on unpromoted and Ce-promoted iron catalysts supported on ion exchanged (H, K) zeolite-Y; the results suggest that the Fe–Ce/KY catalyst has significant advantages being highly selective for C2–C4 olefins and C5+ hydrocarbons.
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